Cas no 630392-25-5 (4-(3,5-dimethyl-4-isoxazolyl)Benzaldehyde)

• Product Name: 4-(3,5-dimethyl-4-isoxazolyl)Benzaldehyde
• CAS No: 630392-25-5
• MF: C₁₂H₁₁NO₂
• MW: 201.221243143082
• MDL: MFCD12026346
• CID: 2123501
• PubChem ID: 51063711
• Update Time: 2025-06-08

4-(3,5-dimethyl-4-isoxazolyl)Benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(3,5-dimethyl-4-isoxazolyl)Benzaldehyde
• 630392-25-5
• 4-(3,5-DIMETHYL-1,2-OXAZOL-4-YL)BENZALDEHYDE
• MFCD12026346
• FAB39225
• BDBM50030932
• SCHEMBL16415711
• Z1509487661
• DA-04211
• 4-(dimethyl-1,2-oxazol-4-yl)benzaldehyde
• EN300-745752
• CHEMBL3356132
• CS-0282909
• 4-(3,5-Dimethylisoxazol-4-yl)benzaldehyde

• MDL： MFCD12026346
• Inchi： 1S/C12H11NO2/c1-8-12(9(2)15-13-8)11-5-3-10(7-14)4-6-11/h3-7H,1-2H3
• InChI Key： FIQNXMIUHQZTDY-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C(C)=N1)C1C=CC(C=O)=CC=1

Computed Properties

• Exact Mass: 201.078978594Da
• Monoisotopic Mass: 201.078978594Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 43.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives

Additional information on 4-(3,5-dimethyl-4-isoxazolyl)Benzaldehyde

Introduction to 4-(3,5-dimethyl-4-isoxazolyl)Benzaldehyde (CAS No. 630392-25-5)

4-(3,5-dimethyl-4-isoxazolyl)Benzaldehyde, identified by the Chemical Abstracts Service Number (CAS No.) 630392-25-5, is a significant compound in the realm of pharmaceutical and chemical research. This heterocyclic aldehyde has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The presence of a benzaldehyde moiety combined with a 3,5-dimethyl-4-isoxazolyl group imparts distinct reactivity and functional characteristics, making it a valuable intermediate in the synthesis of various bioactive molecules.

The isoxazole ring system is a prominent feature in many pharmacologically active compounds, known for its ability to interact with biological targets in a manner that enhances drug efficacy. In the case of 4-(3,5-dimethyl-4-isoxazolyl)Benzaldehyde, the dimethyl substitution on the isoxazole ring further modulates its electronic properties, influencing its reactivity and potential biological activity. This compound serves as a versatile building block for the development of novel therapeutic agents, particularly in the areas of anti-inflammatory, antimicrobial, and anticancer research.

Recent advancements in synthetic methodologies have enabled more efficient and scalable production of 4-(3,5-dimethyl-4-isoxazolyl)Benzaldehyde, facilitating its integration into complex molecular architectures. Researchers have leveraged modern techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations to construct intricate derivatives of this compound. These synthetic strategies have not only improved yield but also opened new avenues for structural diversification, allowing for the exploration of novel pharmacophores.

The biological significance of 4-(3,5-dimethyl-4-isoxazolyl)Benzaldehyde has been extensively studied in recent years. Its derivatives have shown promising activity against various disease targets, including enzymes involved in inflammatory pathways and DNA replication mechanisms. For instance, modifications of the benzaldehyde moiety have been explored to enhance binding affinity to specific protein receptors, leading to more potent and selective drug candidates. Additionally, the dimethyl-substituted isoxazole ring has been found to improve metabolic stability, a crucial factor in drug development.

In the context of drug discovery, 4-(3,5-dimethyl-4-isoxazolyl)Benzaldehyde has been utilized as a key intermediate in the synthesis of small-molecule inhibitors. These inhibitors target key enzymes such as kinases and proteases that play pivotal roles in cellular signaling pathways associated with diseases like cancer and autoimmune disorders. The compound's ability to undergo selective functionalization allows researchers to fine-tune its properties for optimal interaction with biological targets. This flexibility has made it an indispensable tool in medicinal chemistry laboratories worldwide.

Moreover, computational studies have been instrumental in understanding the interactions between 4-(3,5-dimethyl-4-isoxazolyl)Benzaldehyde and its biological targets. Molecular docking simulations have revealed insights into how different derivatives of this compound bind to proteins, providing a rational basis for structure-activity relationship (SAR) studies. These computational approaches have accelerated the design process by predicting potential lead compounds with high accuracy. As a result, researchers can now focus on synthesizing more promising candidates with greater confidence.

The pharmaceutical industry has also recognized the potential of 4-(3,5-dimethyl-4-isoxazolyl)Benzaldehyde as a scaffold for drug development. Several companies are actively engaged in optimizing this compound through structural modifications to enhance its pharmacokinetic properties. These efforts include improving solubility, reducing toxicity, and extending half-life—the critical parameters that determine a drug's clinical efficacy. By leveraging advanced synthetic techniques and biophysical studies, scientists are paving the way for next-generation therapeutics based on this versatile intermediate.

Future research directions for 4-(3,5-dimethyl-4-isoxazolyl)Benzaldehyde include exploring its role in modulating neural pathways associated with neurological disorders. Preliminary studies suggest that derivatives of this compound may exhibit neuroprotective effects by interacting with specific receptors in the brain. Such findings hold promise for developing treatments against conditions like Alzheimer's disease and Parkinson's disease, where modulation of neural activity is crucial.

In conclusion,4-(3,5-dimethyl-4-isoxazolyl)Benzaldehyde (CAS No. 630392-25-5) represents a compelling compound with significant potential in pharmaceutical research. Its unique structural features and reactivity make it an invaluable tool for developing novel therapeutic agents across multiple disease areas. As synthetic methodologies continue to evolve and our understanding of biological systems deepens,this compound is poised to play an increasingly important role in drug discovery and development.